2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C26H20F2N2O4/c1-2-34-20-11-12-23-21(13-20)26(33)22(25(32)16-3-5-17(27)6-4-16)14-30(23)15-24(31)29-19-9-7-18(28)8-10-19/h3-14H,2,15H2,1H3,(H,29,31)
• InChI Key: DMCALHKJLZOKMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)F)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C26H20F2N2O4
• Molecular Weight: 462.4 g/mol

Description

“2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide” is a chemical compound. It is also known by registry numbers ZINC000002690295. This compound is available from suppliers, including ChemDiv, Inc., Life Chemicals Inc.

Scientific Research Applications

Structural Aspects and Properties

Research on structurally similar compounds, like those containing quinoline derivatives, has demonstrated their potential in forming salts and inclusion compounds with various acids. Such compounds exhibit interesting properties, such as enhanced fluorescence emission, which could be leveraged in developing novel fluorescent markers for biochemical applications (A. Karmakar, R. Sarma, J. Baruah, 2007).

Synthesis and Pharmacological Studies

Novel synthesis methods have been developed for related compounds, showing potential biological activities. For instance, the synthesis of N'-[2-(4-substitutedphenyl)-3-N-ethoxyphthalimido-5-oxoimidazolidene-1-yl]-2-(quinoline-8-yloxy)acetamide derivatives has been carried out, indicating these compounds might exhibit significant pharmacological activities (D. Bhambi, D. K. Sain, V. K. Salvi, C. Sharma, G. L. Talesara, 2010).

Antimicrobial and Anticancer Activity

Compounds with a quinoline backbone have been synthesized and evaluated for their antimicrobial and anticancer activities. For example, the study on novel 3,4,5-trisubstituted 1,2,4-triazole derivatives bearing a quinoline ring demonstrated significant antimicrobial activity, suggesting the potential of similar compounds in developing new antimicrobial agents (L. Yurttaş, Aslıhan Kubilay, A. Evren, İpek Kısacık, H. Karaca Gençer, 2020).

Inhibition of Src Kinase and Anticancer Potential

Research on thiazolyl N-benzyl-substituted acetamide derivatives has shown Src kinase inhibitory and anticancer activities. These studies highlight the therapeutic potential of compounds with similar structural features in treating cancer through targeted inhibition of specific enzymes (Asal Fallah-Tafti, A. Foroumadi, R. Tiwari, A. Shirazi, D. Hangauer, Yahao Bu, T. Akbarzadeh, K. Parang, A. Shafiee, 2011).